Cas no 1197944-11-8 (7-Ethoxy-1H-indazole-5-carboxylic acid)

• Product Name: 7-Ethoxy-1H-indazole-5-carboxylic acid
• CAS No: 1197944-11-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 1080300
• PubChem ID: 66920564
• Update Time: 2025-04-20

7-Ethoxy-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Ethoxy-1H-indazole-5-carboxylic acid
• 1197944-11-8
• PUTDAQHFPSTRLC-UHFFFAOYSA-N
• DB-325610
• SCHEMBL1144882

• Inchi： 1S/C10H10N2O3/c1-2-15-8-4-6(10(13)14)3-7-5-11-12-9(7)8/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： PUTDAQHFPSTRLC-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)O)=CC2C=NNC=21

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2Ų